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Introduction
Diethylaluminum chloride (DEAC) is a highly versatile and reactive organoaluminum

compound with the chemical formula (C₂H₅)₂AlCl. It exists as a dimer, [(C₂H₅)₂AlCl]₂, in which

two chlorine atoms bridge the two aluminum centers.[1] DEAC is a colorless to pale-yellow

liquid that is pyrophoric, igniting spontaneously upon contact with air, and reacts violently with

water.[2][3] These properties necessitate specialized handling and storage procedures under

an inert atmosphere.[4][5][6]

DEAC is a potent Lewis acid and serves as a crucial co-catalyst and reagent in a multitude of

chemical transformations.[1] Its primary applications are in the field of polymer chemistry as a

co-catalyst in Ziegler-Natta polymerization for the production of polyolefins.[1][7] Furthermore,

its strong Lewis acidity makes it an effective catalyst for various organic reactions, including

Diels-Alder and Ene reactions.[1] This guide provides an in-depth overview of the physical and

chemical properties of Diethylaluminum chloride, detailed experimental protocols for the

determination of its key characteristics, and a visual representation of its role in important

catalytic cycles.
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Physical and Chemical Properties
The physical and chemical properties of Diethylaluminum chloride are summarized in the

tables below. These values have been compiled from various sources and represent the most

commonly cited data.

General and Physical Properties
Property Value Source(s)

Chemical Formula C₄H₁₀AlCl [2]

Molecular Weight 120.56 g/mol [2]

Appearance Colorless to yellowish liquid [1]

Density 0.962 g/cm³ at 25 °C

Melting Point -74 °C [1]

Boiling Point 127 °C at 50 mmHg

Flash Point
Pyrophoric (ignites

spontaneously in air)
[3]

Vapor Pressure 3 mmHg at 60 °C [1]

Solubility

Soluble in aromatic and

saturated aliphatic and

cycloaliphatic hydrocarbons.

Reacts violently with water and

other protic solvents.

[1]

Thermochemical Properties
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Property Value Source(s)

Heat of Hydrolysis 3703 J/g

Heat of Vaporization 172 J/g

Specific Heat 1.715 J/g·°C at 57 °C

Heat of Formation (ΔHf°) -414 kJ/mol

Heat of Combustion (ΔHc°) -3577 kJ/mol

Experimental Protocols
The pyrophoric and air/moisture-sensitive nature of Diethylaluminum chloride demands the

use of specialized techniques and a controlled environment for the accurate determination of

its physicochemical properties. All manipulations must be carried out under an inert

atmosphere (e.g., dry nitrogen or argon) using Schlenk line or glovebox techniques.

Determination of Boiling Point under Reduced Pressure
Objective: To determine the boiling point of Diethylaluminum chloride at a specific reduced

pressure to avoid thermal decomposition that may occur at its atmospheric pressure boiling

point.

Methodology:

Apparatus Setup: A distillation apparatus suitable for air-sensitive compounds (Schlenk

distillation apparatus) is assembled. This includes a round-bottom flask, a distillation head

with a thermometer adapter, a condenser, and a receiving flask. All glassware must be

rigorously dried in an oven and cooled under a stream of inert gas.

Inert Atmosphere: The entire apparatus is connected to a Schlenk line and subjected to

several cycles of vacuum and backfilling with dry nitrogen or argon to ensure an inert

atmosphere.

Sample Transfer: Approximately 10-20 mL of Diethylaluminum chloride is transferred to

the distillation flask via a cannula under a positive pressure of inert gas. A small, inert boiling

chip or a magnetic stir bar is added to ensure smooth boiling.
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Distillation: The system is connected to a vacuum pump, and the pressure is carefully

reduced to the desired value (e.g., 50 mmHg) using a vacuum regulator. The distillation flask

is then gently heated in a silicone oil bath.

Data Recording: The temperature at which a steady stream of condensate is observed on

the thermometer bulb is recorded as the boiling point at that specific pressure. The pressure

should be monitored throughout the distillation.

Shutdown: After the measurement, the heating is discontinued, and the apparatus is allowed

to cool to room temperature under the inert atmosphere. The vacuum is then slowly released

by introducing the inert gas.

Quenching: The remaining Diethylaluminum chloride is carefully quenched using a high-

boiling point alcohol (e.g., isopropanol or tert-butanol) under an inert atmosphere and with

external cooling.

Determination of Density
Objective: To accurately measure the density of Diethylaluminum chloride while preventing

its exposure to air and moisture.

Methodology:

Pycnometer Preparation: A pycnometer of known volume is thoroughly cleaned, dried in an

oven, and cooled in a desiccator. The empty pycnometer is then weighed accurately on an

analytical balance.

Inert Atmosphere Transfer: The weighed pycnometer is transferred into a glovebox with a dry

nitrogen or argon atmosphere.

Sample Filling: Diethylaluminum chloride is carefully transferred into the pycnometer using

a syringe or a cannula until it is completely full. The stopper is then inserted, ensuring any

excess liquid is expelled through the capillary. The outside of the pycnometer is carefully

cleaned with a dry, lint-free cloth.

Weighing: The filled pycnometer is sealed in a container within the glovebox and then

removed for weighing on the same analytical balance.
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Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where:

m₁ is the mass of the empty pycnometer.

m₂ is the mass of the pycnometer filled with Diethylaluminum chloride.

V is the volume of the pycnometer.

Quenching: The Diethylaluminum chloride is carefully removed from the pycnometer and

quenched as described in the boiling point determination protocol. The pycnometer is then

thoroughly cleaned.

Determination of Heat of Hydrolysis
Objective: To measure the heat released during the violent hydrolysis of Diethylaluminum
chloride. This experiment must be conducted with extreme caution due to the vigor of the

reaction.

Methodology:

Calorimeter Setup: A reaction calorimeter, such as a Dewar flask equipped with a stirrer, a

temperature probe (thermocouple or thermistor), and an addition funnel, is assembled. The

calorimeter is placed in a secondary containment vessel.

Inert Atmosphere: The calorimeter is purged with a continuous flow of dry inert gas.

Water Charge: A known, large excess of deionized water is placed in the calorimeter, and the

stirrer is started to ensure a uniform temperature. The initial temperature (T₁) is recorded

once it stabilizes.

Sample Preparation: A specific, small amount of Diethylaluminum chloride is accurately

weighed in a sealed, pre-weighed ampoule or syringe under an inert atmosphere.

Reaction Initiation: The sealed ampoule containing the DEAC is submerged in the water and

then broken, or the DEAC is slowly added from the syringe into the vigorously stirred water.

The addition should be done at a very slow rate to control the reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1668794?utm_src=pdf-body
https://www.benchchem.com/product/b1668794?utm_src=pdf-body
https://www.benchchem.com/product/b1668794?utm_src=pdf-body
https://www.benchchem.com/product/b1668794?utm_src=pdf-body
https://www.benchchem.com/product/b1668794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Monitoring: The temperature of the water is continuously monitored, and the

maximum temperature reached (T₂) is recorded.

Calculation: The heat of hydrolysis (ΔHhyd) is calculated using the formula: q = (mwater *

Cp,water + Ccal) * (T₂ - T₁) ΔHhyd = -q / nDEAC where:

q is the heat absorbed by the water and calorimeter.

mwater is the mass of the water.

Cp,water is the specific heat capacity of water.

Ccal is the heat capacity of the calorimeter (determined separately).

ΔT is the change in temperature (T₂ - T₁).

nDEAC is the number of moles of Diethylaluminum chloride.

Neutralization and Disposal: The resulting acidic solution is carefully neutralized with a base

(e.g., sodium bicarbonate) before disposal according to institutional guidelines.

Signaling Pathways and Experimental Workflows
Diethylaluminum chloride plays a pivotal role as a catalyst in several key industrial and

synthetic organic reactions. The following diagrams, generated using the DOT language,

illustrate the fundamental mechanisms of these processes.

Ziegler-Natta Polymerization
Diethylaluminum chloride acts as a co-catalyst in Ziegler-Natta polymerization, typically with

a titanium-based catalyst, to produce stereoregular polymers like polypropylene. The DEAC

alkylates the titanium center, creating the active catalytic site for olefin insertion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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